Cas no 2172536-90-0 ({1-hexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {1-hexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172536-90-0
• MF: C₁₃H₂₆N₄O
• MW: 254.371742725372
• CID: 5567755
• PubChem ID: 165595142
• Update Time: 2025-05-20

{1-hexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2172536-90-0
• EN300-1597116
• {[1-hexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• {1-hexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

• Inchi： 1S/C13H26N4O/c1-4-5-6-7-9-17-13(8-10-18-3)12(11-14-2)15-16-17/h14H,4-11H2,1-3H3
• InChI Key： ZNFBOABHKUBWQR-UHFFFAOYSA-N
• SMILES： O(C)CCC1=C(CNC)N=NN1CCCCCC

Computed Properties

• Exact Mass: 254.21066147g/mol
• Monoisotopic Mass: 254.21066147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52Ų

Additional information on {1-hexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Introduction to {1-hexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (CAS No. 2172536-90-0)

The compound {1-hexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine, with CAS number 2172536-90-0, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a triazole ring system and a hexyl group, making it a versatile building block for various applications. Recent studies have highlighted its potential in drug delivery systems and as a precursor for advanced materials.

{1-hexyl} group in the molecule contributes to its hydrophobic properties, which are crucial for applications in lipid-based drug delivery systems. The triazole ring system is known for its stability and ability to form hydrogen bonds, making it an ideal component for designing bioactive molecules. The presence of the methoxyethyl group further enhances the compound's solubility and compatibility with biological systems.

Recent research has focused on the synthesis and characterization of this compound using advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided deeper insights into its structural integrity and reactivity under various conditions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this compound as a linker in peptide-based drug conjugates, showcasing its potential in targeted therapy.

The synthesis of {1-hexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine involves a multi-step process that includes click chemistry reactions. The use of copper-catalyzed azide–alkyne cycloaddition (CuAAC) has been particularly effective in constructing the triazole ring system with high efficiency. This approach not only ensures high yields but also allows for precise control over the functional groups present in the molecule.

In terms of applications, this compound has shown promise in the development of stimuli-responsive materials. Its ability to undergo reversible structural changes under specific conditions makes it a candidate for smart drug delivery systems. For example, researchers have explored its use in temperature-responsive polymers that can release drugs upon exposure to physiological temperatures.

The chemical stability of {1-hexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine is another key attribute that makes it suitable for industrial applications. Studies have shown that it remains stable under a wide range of pH conditions and temperatures, which is essential for its use in harsh chemical environments.

In conclusion, {1-hexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (CAS No. 2172536-90-0) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical engineering. Its unique structure and favorable properties make it a valuable tool for researchers seeking to develop innovative solutions in these fields.